Cas no 2227859-62-1 ((2S)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine)

• Product Name: (2S)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine
• CAS No: 2227859-62-1
• MF: C₁₄H₁₆FNO
• MW: 233.28134727478
• CID: 5985628
• PubChem ID: 165612146
• Update Time: 2025-06-03

(2S)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine
• EN300-1749046
• (2S)-4-[5-(4-fluorophenyl)furan-2-yl]butan-2-amine
• 2227859-62-1

• Inchi： 1S/C14H16FNO/c1-10(16)2-7-13-8-9-14(17-13)11-3-5-12(15)6-4-11/h3-6,8-10H,2,7,16H2,1H3/t10-/m0/s1
• InChI Key： SLCOLKNYGJHMHJ-JTQLQIEISA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(CC[C@H](C)N)O1

Computed Properties

• Exact Mass: 233.121592296g/mol
• Monoisotopic Mass: 233.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų

Additional information on (2S)-4-5-(4-fluorophenyl)furan-2-ylbutan-2-amine

(2S)-4-(5-(4-Fluorophenyl)furan-2-yl)butan-2-amine: A Comprehensive Overview

The compound with CAS number 22278596, commonly referred to as (2S)-4-(5-(4-fluorophenyl)furan-2-yl)butan-2-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a furan ring substituted with a fluorophenyl group and a chiral amine functionality. The presence of these groups endows the molecule with intriguing chemical properties and potential bioactivity, making it a subject of extensive research.

Recent studies have highlighted the importance of chiral centers in organic molecules, particularly in drug discovery. The (S)-configuration at the second carbon of the butanamine backbone in this compound plays a crucial role in determining its stereochemical properties. This configuration not only influences the molecule's physical properties but also its interactions with biological systems. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to elucidate the binding modes of this compound with various biological targets.

The synthesis of (2S)-4-(5-(4-fluorophenyl)furan-2-yl)butan-2-amine involves a multi-step process that combines principles from organic synthesis and asymmetric catalysis. Key steps include the construction of the furan ring via cyclization reactions and the introduction of the chiral amine group through enantioselective reductions. These methods ensure high enantiomeric excess, which is critical for maintaining the compound's desired pharmacokinetic properties.

In terms of applications, this compound has shown promise in several therapeutic areas. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes implicated in neurodegenerative diseases. Additionally, its ability to modulate ion channels has made it a candidate for treating cardiovascular disorders. The integration of fluorine into the aromatic ring further enhances its lipophilicity, which is advantageous for improving drug bioavailability.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, have enabled precise characterization of this compound. These tools have been instrumental in confirming the stereochemistry and purity of the synthesized material. Furthermore, metabolomics studies have provided insights into its pharmacokinetic profile, highlighting its potential for further development into clinical candidates.

In conclusion, (2S)-4-(5-(4-fluorophenyl)furan-2-yl)butan-2-am represents a compelling example of how modern synthetic chemistry and pharmacological research can converge to create molecules with significant therapeutic potential. As research continues to uncover new applications and optimize its properties, this compound stands at the forefront of innovative drug discovery efforts.